Cas no 25206-44-4 (2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one)

2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one is a heterocyclic compound featuring a benzoxazinone core with a chloroethyl substituent. This structure imparts reactivity useful in synthetic organic chemistry, particularly as an intermediate for pharmaceuticals and agrochemicals. The presence of both hydroxyl and carbonyl groups allows for versatile functionalization, while the chloroethyl moiety offers potential for further derivatization via nucleophilic substitution. Its stable yet modifiable framework makes it valuable for constructing complex molecular architectures. The compound’s purity and well-defined reactivity profile ensure consistent performance in multi-step syntheses, supporting applications in medicinal chemistry and material science. Proper handling is advised due to its reactive functional groups.
2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one structure
25206-44-4 structure
Product Name:2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one
CAS No:25206-44-4
MF:C10H10ClNO3
MW:227.644301891327
CID:252250
PubChem ID:2778408
Update Time:2025-06-09

2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Benzoxazin-4-one,2-(2-chloroethyl)-2,3-dihydro-3-hydroxy-
    • 2-(2-chloroethyl)-3-hydroxy-2H-1,3-benzoxazin-4-one
    • 2-(2-CHLOROETHYL)-3-HYDROXY-3,4-DIHYDRO-2H-1,3-BENZOXAZIN-4-ONE
    • 2-((1S)AMINOCYCLOPROPYLMETHYL)BENZENECARBONITRILE-HCL
    • 2-(2-chloro-ethyl)-3-hydroxy-2,3-dihydro-benzo[e][1,3]oxazin-4-one
    • W-206938
    • 4H-1,3-Benzoxazin-4-one, 2-(2-chloroethyl)-2,3-dihydro-3-hydroxy-
    • 2-(2-Chloroethyl)-3-hydroxy-2,3-dihydro-4H-1,3-benzoxazin-4-one
    • FT-0608447
    • 25206-44-4
    • 2-(2-chloroethyl)-3-hydroxy-2H-1, 3-benzoxazin-4-one
    • 2-(2-chloroethyl)-3-hydroxy-2H-benzo[e][1,3]oxazin-4(3H)-one
    • DTXSID60380911
    • SCHEMBL20703664
    • 2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one, AldrichCPR
    • 2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one
    • Inchi： 1S/C10H10ClNO3/c11-6-5-9-12(14)10(13)7-3-1-2-4-8(7)15-9/h1-4,9,14H,5-6H2
    • InChI Key： DPMAEXIEYHXXRK-UHFFFAOYSA-N
    • SMILES： ClCCC1N(C(C2C=CC=CC=2O1)=O)O

Computed Properties

  • Exact Mass: 227.03500
  • Monoisotopic Mass: 227.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.415
  • Melting Point: 114℃
  • Boiling Point: 409.8°C at 760 mmHg
  • Flash Point: 201.6°C
  • Refractive Index: 1.598
  • PSA: 49.77000
  • LogP: 1.80330

2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C984850-10mg
2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one
 25206-44-4
10mg
 $ 50.00 2022-06-06
TRC
C984850-50mg
2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one
 25206-44-4
50mg
 $ 65.00 2022-06-06
TRC
C984850-100mg
2-(2-Chloroethyl)-3-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-4-one
 25206-44-4
100mg
 $ 80.00 2022-06-06
A2B Chem LLC
AB28027-100mg
4H-1,3-Benzoxazin-4-one, 2-(2-chloroethyl)-2,3-dihydro-3-hydroxy-
 25206-44-4 95%
100mg
 $53.00 2024-04-20
A2B Chem LLC
AB28027-1g
4H-1,3-Benzoxazin-4-one, 2-(2-chloroethyl)-2,3-dihydro-3-hydroxy-
 25206-44-4 95%
1g
 $159.00 2024-04-20

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